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Compound of Interest

5-Methyl-2-
Compound Name:
(trifluoromethyl)benzoic acid

Cat. No.: B178108

CAS Number: 120985-68-4

This technical guide provides an in-depth overview of 5-Methyl-2-(trifluoromethyl)benzoic
acid, a key intermediate in pharmaceutical and agrochemical research. The document is
intended for researchers, scientists, and drug development professionals, offering
comprehensive data on its chemical properties, synthesis, spectral analysis, and potential
applications.

Chemical and Physical Properties

5-Methyl-2-(trifluoromethyl)benzoic acid is a white crystalline solid.[1] The incorporation of a
trifluoromethyl group significantly influences the molecule's electronic properties, lipophilicity,
and metabolic stability, making it a valuable building block in medicinal chemistry.[2][3] These
properties can enhance a drug candidate's ability to cross cell membranes and prolong its
therapeutic action by hindering enzymatic degradation.[2][3]
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Property Value Reference
CAS Number 120985-68-4 [11[41[5][6]
Molecular Formula CoH7F302 [1][6]
Molecular Weight 204.15 g/mol [1]
Appearance White Powder [1]

Purity 98% [1]

INChI=1S/C9H7F302/c1-5-2-
3-7(9(10,11)12)6(4-

InChl [1]
5)8(13)14/h2-4H,1H3,
(H,13,14)

SMILES Cclccc(C(F)(F)F)c(C(=0)0)cl  [1]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5-Methyl-2-
(trifluoromethyl)benzoic acid is not readily available in the provided search results, a general
synthetic approach can be inferred from the synthesis of similar trifluoromethylated benzoic
acids. A common method involves the trifluoromethylation of a corresponding methyl-
substituted benzoic acid derivative.

One patented method for a similar compound, 2-(trifluoromethyl)benzoic acid, involves a multi-
step process starting from a substituted toluene. This process includes chlorination,
fluorination, and subsequent hydrolysis to yield the final benzoic acid derivative.

A potential synthetic workflow for 5-Methyl-2-(trifluoromethyl)benzoic acid could be
conceptualized as follows:
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A potential synthetic workflow for 5-Methyl-2-(trifluoromethyl)benzoic acid.

Spectral Data

Spectral analysis is crucial for the structural confirmation of 5-Methyl-2-
(trifluoromethyl)benzoic acid. While a complete set of spectra for this specific compound is
not available, representative data for similar compounds can be found in the literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¢ IH NMR: The proton NMR spectrum is expected to show signals corresponding to the
aromatic protons and the methyl group protons. The chemical shifts and coupling patterns of
the aromatic protons would be influenced by the positions of the methyl and trifluoromethyl
groups.

e 13C NMR: The carbon NMR spectrum would provide information on all the carbon atoms in
the molecule, including the characteristic signal for the trifluoromethyl group (a quartet due to
C-F coupling).

e 19F NMR: The fluorine NMR spectrum would show a singlet for the CFs group, providing a
clear diagnostic peak.

Applications in Drug Development and Research

Trifluoromethylated benzoic acids are important scaffolds in drug discovery. The trifluoromethyl
group can significantly enhance a molecule's pharmacological profile.

Potential Biological Activities: Derivatives of trifluoromethyl-substituted benzoic acids have
been investigated for various therapeutic applications, including:

e Anti-inflammatory Activity: A related compound, 2-hydroxy-4-(trifluoromethyl)benzoic acid,
has been shown to inhibit cyclooxygenase-2 (COX-2) expression and subsequent
prostaglandin E2 (PGE2) production. This suggests that 5-Methyl-2-
(trifluoromethyl)benzoic acid could also possess anti-inflammatory properties by
modulating the prostaglandin synthesis pathway.
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e Antimicrobial Agents: Other complex molecules incorporating a trifluoromethylphenyl moiety
have demonstrated potent activity against Gram-positive bacteria.[7]

» Antiviral and Antifungal Activities: Various trifluoromethyl pyrimidine derivatives have shown
promising antiviral and antifungal activities.[8]

The general importance of the trifluoromethyl group in medicinal chemistry is well-established,
with its incorporation often leading to improved efficacy and pharmacokinetic properties of drug
candidates.[9][10]

Signaling Pathway Involvement

While direct evidence for the involvement of 5-Methyl-2-(trifluoromethyl)benzoic acid in
specific signaling pathways is not yet documented, its potential to inhibit COX-2 suggests an
interaction with the arachidonic acid cascade, which is a key pathway in inflammation.
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Potential interaction with the Prostaglandin Synthesis Pathway.
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Further research is warranted to fully elucidate the biological activities and mechanisms of
action of 5-Methyl-2-(trifluoromethyl)benzoic acid and its derivatives. This technical guide
serves as a foundational resource for scientists and researchers working with this versatile
chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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